Cas no 1262006-83-6 ([1,1'-Biphenyl]-3-carboxylic acid, 4'-fluoro-2,3'-dimethoxy-)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 4'-fluoro-2,3'-dimethoxy-
• CAS No: 1262006-83-6
• MF: C₁₅H₁₃FO₄
• MW: 276.259728193283
• MDL: MFCD18320674
• CID: 2768965
• Update Time: 2025-05-23

[1,1'-Biphenyl]-3-carboxylic acid, 4'-fluoro-2,3'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 4'-fluoro-2,3'-dimethoxy-

• MDL： MFCD18320674
• Inchi： 1S/C15H13FO4/c1-19-13-8-9(6-7-12(13)16)10-4-3-5-11(15(17)18)14(10)20-2/h3-8H,1-2H3,(H,17,18)
• InChI Key： MRUVCGXRKWZPJK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C(OC)=C2)=CC=CC(C(O)=O)=C1OC

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 4'-fluoro-2,3'-dimethoxy-

Chemical Compound: [1,1'-Biphenyl]-3-carboxylic acid, 4'-fluoro-2,3'-dimethoxy-

The compound with CAS No. 1262006-83-6, commonly referred to as [1,1'-Biphenyl]-3-carboxylic acid, 4'-fluoro-2,3'-dimethoxy-, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of biphenyl carboxylic acids, which are known for their unique structural properties and versatile functionalities. The presence of a carboxylic acid group at the 3-position of the biphenyl ring and substituents such as fluoro and methoxy groups at specific positions introduces a high degree of chemical diversity and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis process typically involves the preparation of intermediates with appropriate functional groups, followed by carefully controlled coupling reactions to form the biphenyl structure. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of this compound, making it more accessible for research and development purposes.

One of the most promising applications of [1,1'-Biphenyl]-3-carboxylic acid, 4'-fluoro-2,3'-dimethoxy- lies in its potential as a building block for drug discovery. The compound's structural features make it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in the development of anti-cancer therapies. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in pharmacological research.

In addition to its pharmacological applications, this compound has shown promise in materials science. The biphenyl structure contributes to its aromatic stability and electronic properties, making it suitable for use in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary results indicate that the compound's electronic characteristics could enhance device performance, paving the way for its integration into next-generation electronic devices.

The chemical stability and solubility properties of [1,1'-Biphenyl]-3-carboxylic acid, 4'-fluoro-2,3'-dimethoxy- are critical factors influencing its practical applications. Studies have shown that the compound exhibits good thermal stability under standard conditions, which is essential for its use in high-temperature processes. Additionally, its solubility in common organic solvents facilitates its handling and processing during synthesis and formulation.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial for assessing its safety and sustainability. Recent eco-toxicological studies have focused on evaluating its potential impact on aquatic ecosystems. These studies suggest that the compound's environmental footprint is relatively low under controlled conditions; however, further research is needed to fully understand its long-term effects.

In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 4'-fluoro-2,3'-dimethoxy- represents a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for drug development while also contributing to advancements in materials science. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.